Cas no 1220040-24-3 (9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride)

• Product Name: 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride
• CAS No: 1220040-24-3
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• MDL: MFCD06658455
• CID: 2182498
• PubChem ID: 71744142
• Update Time: 2025-05-21

9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fmoc-amino-pyrrolidine hydrochloride
• 3-[(9-fluorenyl)methoxycarbonyl]aminopyrrolidine hydrochloride
• 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride
• 400653-43-2
• 3-Fmoc-amino-pyrrolidine HCl
• 3-(N-FMOC-AMINO)PYRROLIDINE HCL
• (9H-Fluoren-9-yl)methyl pyrrolidin-3-ylcarbamate xhydrochloride
• AKOS024260905
• AS-44585
• VYB04024
• AB1460
• 3-(N-FMOC-AMINO)PYRROLIDINE HYDROCHLORIDE
• 9H-FLUOREN-9-YLMETHYL N-(PYRROLIDIN-3-YL)CARBAMATE HYDROCHLORIDE
• 3-(Fmoc-amino)pyrrolidine HCl
• (9H-Fluoren-9-yl)methyl pyrrolidin-3-ylcarbamate hydrochloride
• Carbamic acid, N-3-pyrrolidinyl-, 9H-fluoren-9-ylmethyl ester, hydrochloride (1:1)
• 1220040-24-3
• MFCD06658455
• F2167-2684

• MDL： MFCD06658455
• Inchi： 1S/C19H20N2O2.ClH/c22-19(21-13-9-10-20-11-13)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18;/h1-8,13,18,20H,9-12H2,(H,21,22);1H
• InChI Key： QHJZPPSRUIFDDD-UHFFFAOYSA-N
• SMILES： Cl.O(C(NC1CNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 344.1291556g/mol
• Monoisotopic Mass: 344.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride

Recent Advances in the Study of 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride (CAS: 1220040-24-3)

The compound 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride (CAS: 1220040-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyl (Fmoc) protecting group and pyrrolidine moiety, has shown promising applications in peptide synthesis, drug delivery, and as a potential therapeutic agent. Recent studies have focused on its physicochemical properties, synthetic utility, and biological activities, providing new insights into its role in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride as a versatile building block for the synthesis of peptide-based therapeutics. The researchers highlighted its stability under standard peptide coupling conditions and its efficient deprotection profile, making it an attractive choice for solid-phase peptide synthesis (SPPS). The study also demonstrated its compatibility with a wide range of amino acids and coupling reagents, further solidifying its utility in peptide drug development.

In addition to its synthetic applications, recent investigations have delved into the pharmacological potential of this compound. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride exhibit moderate inhibitory activity against certain proteases implicated in neurodegenerative diseases. The study, published in Bioorganic & Medicinal Chemistry Letters, suggested that further structural optimization could enhance its selectivity and potency, paving the way for novel therapeutic candidates.

Another area of interest is the compound's role in drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews discussed its use as a linker in prodrug designs, where its cleavable Fmoc group enables controlled release of active pharmaceutical ingredients (APIs). The authors emphasized its biocompatibility and tunable release kinetics, which are critical for targeted therapies in oncology and inflammatory diseases.

Despite these advancements, challenges remain in the large-scale production and purification of 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride. A recent technical report from Sigma-Aldrich highlighted the need for improved synthetic protocols to minimize byproduct formation and enhance yield. The report also provided updated analytical methods, including HPLC and mass spectrometry, for quality control in industrial settings.

In conclusion, 9H-fluoren-9-ylmethyl N-pyrrolidin-3-ylcarbamate;hydrochloride (CAS: 1220040-24-3) represents a multifaceted tool in chemical biology and drug development. Its applications span from peptide synthesis to therapeutic agent design, with ongoing research uncovering new potentials. Future studies should focus on optimizing its synthetic accessibility and expanding its pharmacological profile to fully exploit its capabilities in the pharmaceutical industry.